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Compound of Interest

Compound Name: 3-Iodo-L-tyrosine methyl ester

CAS No.: 70277-02-0

Cat. No.: B1313750

Get Quote

An In-Depth Technical Guide to 3-Iodo-L-tyrosine Methyl Ester for Researchers and Drug

Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Iodo-L-tyrosine methyl ester, a
critical amino acid derivative for professionals in scientific research and pharmaceutical

development. We will explore its fundamental physicochemical properties, detailed synthetic

methodologies, and robust analytical characterization techniques. The guide further delves into

its significant applications as a versatile building block in peptide synthesis, a precursor for

radiolabeled imaging agents, and a scaffold in medicinal chemistry. Emphasis is placed on the

causality behind experimental choices and protocols, ensuring a blend of theoretical knowledge

and practical, field-proven insights.

Core Physicochemical Properties
3-Iodo-L-tyrosine methyl ester is a derivative of the essential amino acid L-tyrosine, modified

with an iodine atom at the 3-position of the aromatic ring and esterification of the carboxylic

acid group. These modifications enhance its utility in various biochemical and synthetic
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applications by altering its reactivity, solubility, and potential for specific labeling.[1] The

compound typically appears as a white to off-white solid and is sparingly soluble in water.[2]

Table 1: Key Physicochemical Data for 3-Iodo-L-tyrosine Methyl Ester

Property Value Source(s)

Molecular Formula C₁₀H₁₂INO₃ [1][2][3]

Molecular Weight 321.11 g/mol [2][3]

CAS Number 70277-02-0 [2][3]

Appearance White to off-white solid [2]

Topological Polar Surface Area 72.6 Å² [2]

Hydrogen Bond Donor Count 2 [2]

Hydrogen Bond Acceptor

Count
4 [2]

Rotatable Bond Count 4 [2]

Synthesis and Analytical Characterization
The synthesis of 3-Iodo-L-tyrosine methyl ester requires a strategic approach to ensure

regioselective iodination and prevent unwanted side reactions. A common and effective

strategy involves the protection of the reactive amino and phenolic hydroxyl groups before

proceeding with iodination.

Synthetic Workflow: A Protected Route
The rationale for a protected synthesis route is twofold:

N-Protection: The amino group of the tyrosine backbone is nucleophilic and can react with

iodinating agents or participate in side reactions under various conditions. Protecting it, for

example as a benzyloxycarbonyl (Cbz) or t-butoxycarbonyl (Boc) derivative, ensures its

inertness during the key iodination step.
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O-Protection: The phenolic hydroxyl group is highly activating and can direct iodination.

While iodination is desired, protecting this group, for instance as a methoxymethyl (MOM)

ether, can offer finer control over the reaction conditions before a final deprotection step.[4]

A generalized synthetic pathway is outlined below.

Step 1: Protection

Step 2: Iodination

Step 3: Deprotection

L-Tyrosine Methyl Ester

N-Protected-O-Protected-
L-Tyrosine Methyl Ester

Protecting agents
(e.g., Cbz-Cl, MOMCl)

3-Iodo-N-Protected-O-Protected-
L-Tyrosine Methyl Ester

Iodine reagent
(e.g., I₂, NIS)

3-Iodo-L-Tyrosine Methyl Ester

Deprotection
(e.g., H₂/Pd-C)
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Caption: A multi-step synthesis workflow for 3-Iodo-L-tyrosine methyl ester.

Experimental Protocol: Synthesis via N-Protection
This protocol is adapted from methodologies described in organic synthesis literature, such as

those for related halogenated amino acids.[4]

Materials:

N-Protected L-Tyrosine methyl ester

Iodine monochloride (ICl) or N-Iodosuccinimide (NIS)

Solvent (e.g., Methanol, Acetonitrile)

Palladium on carbon (Pd/C, 5% or 10%) for deprotection (if using a hydrogenolysis-labile

protecting group like Cbz)

Hydrogen source

Procedure:

Dissolution: Dissolve N-protected L-tyrosine methyl ester in a suitable solvent like methanol

in a round-bottom flask.

Iodination: Cool the solution in an ice bath. Add the iodinating agent (e.g., N-

Iodosuccinimide) portion-wise with stirring. The choice of iodinating agent is critical; NIS is

often preferred for its milder nature compared to I₂.

Reaction Monitoring: Allow the reaction to proceed at room temperature. Monitor the reaction

progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

Work-up: Quench the reaction with an aqueous solution of sodium thiosulfate to remove any

unreacted iodine. Extract the product into an organic solvent like ethyl acetate. Wash the

organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced

pressure.
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Deprotection (Example for Cbz group): Dissolve the crude N-protected iodinated product in

methanol. Add a catalytic amount of palladium on carbon (e.g., 5% Pd/C).[4]

Hydrogenolysis: Stir the suspension under a hydrogen atmosphere (1 atm) at room

temperature.[4] Monitor the reaction by TLC.

Purification: Upon completion, filter the reaction mixture through Celite to remove the

palladium catalyst. Concentrate the filtrate under reduced pressure. The resulting crude

product can be purified by column chromatography or recrystallization to yield pure 3-Iodo-
L-tyrosine methyl ester.

Analytical Characterization
Validation of the final product's identity and purity is paramount.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is used to confirm the structure.

Expected signals include two doublets and a doublet of doublets in the aromatic region

(confirming 1,2,4-trisubstitution), a triplet for the α-proton, a doublet for the β-protons, and a

sharp singlet around 3.7 ppm for the methyl ester protons. While direct spectra for the methyl

ester are found in proprietary databases, spectra for the parent compound, 3-Iodo-L-

tyrosine, show the characteristic aromatic proton shifts.[5][6] ¹³C NMR will show a carbonyl

signal for the ester around 172 ppm and a signal for the carbon-iodine bond around 85-90

ppm.[4]

High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the final

compound, often achieving >98% purity.[7]

Mass Spectrometry (MS): Confirms the molecular weight of the compound by identifying the

molecular ion peak [M+H]⁺.

Key Applications in Research and Drug
Development
The unique structural features of 3-Iodo-L-tyrosine methyl ester make it a valuable tool in

several advanced research areas.
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Primary Applications

3-Iodo-L-Tyrosine Methyl Ester C₁₀H₁₂INO₃ MW: 321.11

Peptide Synthesis

Unnatural amino acid for novel peptidomimetics
incorporates

Radiolabeling

Precursor for PET/SPECT imaging agents (e.g., ¹²³I, ¹²⁴I)enables

Thyroid Research

Structural analog for studying thyroid hormone pathways

mimics

Drug Discovery

Versatile scaffold for developing new therapeutics

serves as

Click to download full resolution via product page

Caption: Major research applications of 3-Iodo-L-tyrosine methyl ester.

Peptide Synthesis: It serves as a non-canonical amino acid that can be incorporated into

peptides. The iodo-group can be used as a handle for further chemical modifications (e.g.,

Sonogashira or Suzuki couplings) to create complex peptide-based drugs with unique

properties. Its di-iodinated analog is also widely used for this purpose.[7][8]

Radiolabeling and Medical Imaging: The iodine atom provides a site for introducing a

radioactive isotope of iodine (e.g., ¹²³I, ¹²⁵I, ¹³¹I). This makes it a crucial precursor for

synthesizing radiolabeled tracers for imaging techniques like Single Photon Emission

Computed Tomography (SPECT) and Positron Emission Tomography (PET), which are used

to visualize biological processes in vivo.[7][8] For example, 3-Iodo-alpha-methyl-L-tyrosine I-

123 is a known imaging agent.[9]

Thyroid Hormone Research: Due to its structural similarity to endogenous iodinated

tyrosines (monoiodotyrosine and diiodotyrosine), which are precursors to thyroid hormones
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T3 and T4, this compound is used in studies investigating thyroid function, hormone

synthesis, and related metabolic disorders.[1][8]

Drug Discovery: The phenyl-iodide motif is a valuable pharmacophore in medicinal

chemistry. The compound can serve as a starting material or intermediate in the synthesis of

novel small-molecule drugs, particularly in oncology and neurology.[2][7]

Safety, Handling, and Storage
As with any laboratory chemical, proper handling of 3-Iodo-L-tyrosine methyl ester is
essential. Based on safety data for the closely related 3-Iodo-L-tyrosine, the compound should

be treated as a potential irritant.[10]

Precautionary Measures:

Personal Protective Equipment (PPE): Always wear protective gloves, a lab coat, and safety

glasses with side shields or goggles.[10]

Ventilation: Use only in a well-ventilated area, such as a chemical fume hood, to avoid

inhalation of dust.[10]

Handling: Avoid contact with skin and eyes. Wash hands thoroughly after handling. Minimize

dust generation.[10]

First Aid:

In case of eye contact: Immediately rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to do. Continue rinsing and seek medical

attention.[10]

In case of skin contact: Wash with plenty of soap and water. If irritation occurs, get medical

advice.[10]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[10]

Storage:

Store in a cool, dry, and well-ventilated place.[2]
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Keep the container tightly closed to prevent moisture absorption and degradation.

For long-term stability, storage at -20°C is recommended.[11]

Conclusion
3-Iodo-L-tyrosine methyl ester is more than a simple chemical reagent; it is a versatile and

enabling tool for advanced scientific discovery. Its unique combination of an amino acid

backbone, a reactive iodine handle, and a protected carboxyl group provides researchers with

a powerful building block for constructing novel peptides, developing targeted

radiopharmaceuticals, and synthesizing innovative drug candidates. A thorough understanding

of its properties, synthesis, and handling is crucial for leveraging its full potential in the

laboratory.
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Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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